Cas no 54957-94-7 (tert-butyl-n,n-dichlorocarbamate)

• Product Name: tert-butyl-n,n-dichlorocarbamate
• CAS No: 54957-94-7
• MF: C₅H₉Cl₂NO₂
• MW: 186.036459684372
• CID: 943132
• PubChem ID: 15743508
• Update Time: 2025-04-19

tert-butyl-n,n-dichlorocarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl-n,n-dichlorocarbamate
• 2-<N-(tert-butoxycarbonyl)amino>thiophene
• 2-tert-butoxycarbonylaminothiophene
• N,N-dichloro t-butyl carbamate
• t-butyl (2-thienyl)carbamate
• t-Butyl-N,N-dichlorocarbama
• tert-butyl 2-thienylcarbamate
• tert-butyl dichlorocarbamate
• tert-butyl N-(2-thienyl)carbamate
• tert-butyl N-(thiophen-2-yl)carbamate
• tert-butyl N,N-dichlorocarbamate
• tert-butyl N,N-dichlorourethane
• tert-butyl thiophen-2-ylcarbamate
• thiophen-2-yl-carbamic acid tert-butyl ester
• SCHEMBL9222128
• 54957-94-7
• AKOS006290722

• Inchi： 1S/C5H9Cl2NO2/c1-5(2,3)10-4(9)8(6)7/h1-3H3
• InChI Key： DOHXBLAOIGLSPF-UHFFFAOYSA-N
• SMILES： ClN(C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 185.00100
• Monoisotopic Mass: 185.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 44-45 ºC (2.6 Torr)
• Flash Point: 67.6±18.7 ºC,
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 29.54000
• LogP: 2.53110